Cas no 2694747-31-2 (3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)benzoic acid)

• Product Name: 3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)benzoic acid
• CAS No: 2694747-31-2
• MF: C₈H₆N₄O₃
• MW: 206.158240795135
• CID: 6316704
• PubChem ID: 165940441
• Update Time: 2025-10-24

3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-36591709
• 2694747-31-2
• 3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)benzoic acid

• Inchi： 1S/C8H6N4O3/c13-7(14)5-2-1-3-6(4-5)12-8(15)9-10-11-12/h1-4H,(H,13,14)(H,9,11,15)
• InChI Key： PQXLSPLPJOEEEH-UHFFFAOYSA-N
• SMILES： O=C1NN=NN1C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 206.04399007g/mol
• Monoisotopic Mass: 206.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94.4Ų

Additional information on 3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)benzoic acid

Research Briefing on 3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)benzoic acid (CAS: 2694747-31-2)

The compound 3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)benzoic acid (CAS: 2694747-31-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, featuring a tetrazole ring fused with a benzoic acid moiety, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have focused on its potential as a scaffold for drug development, particularly in the areas of anti-inflammatory and antimicrobial therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the molecular interactions of 3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)benzoic acid with cyclooxygenase-2 (COX-2), revealing its selective inhibition properties. The research team employed X-ray crystallography and molecular docking simulations to demonstrate how the tetrazole ring system forms critical hydrogen bonds with key amino acid residues in the COX-2 active site. These findings suggest potential applications in developing novel non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

In parallel research, scientists have explored the antimicrobial potential of this compound. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)benzoic acid showed significant activity against methicillin-resistant Staphylococcus aureus (MRSA) strains, with minimum inhibitory concentrations (MICs) ranging from 8-32 μg/mL. The study highlighted the importance of the carboxylic acid functionality for maintaining antibacterial efficacy while modifying the tetrazole moiety could enhance pharmacokinetic properties.

From a synthetic chemistry perspective, novel routes for the preparation of 3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)benzoic acid have been developed to improve yield and purity. A 2024 publication in Organic Process Research & Development described an optimized one-pot synthesis using 3-aminobenzoic acid as the starting material, achieving an 82% yield with excellent purity (>99%) as confirmed by HPLC and NMR analysis. This advancement addresses previous challenges in large-scale production of this valuable intermediate.

Pharmacokinetic studies have also progressed, with recent data indicating favorable absorption and distribution profiles for this compound. Animal studies demonstrated good oral bioavailability (approximately 65% in rat models) and reasonable plasma half-life (t1/2 = 4.2 hours), suggesting its potential as an orally administered therapeutic agent. However, researchers note that further optimization may be required to improve metabolic stability and reduce plasma protein binding.

The growing body of research on 3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)benzoic acid underscores its versatility as a pharmacophore in drug discovery. Current investigations are exploring its application in targeted drug delivery systems, particularly through conjugation with nanoparticles for enhanced tissue specificity. As understanding of its structure-activity relationships deepens, this compound continues to emerge as a valuable tool for addressing multiple therapeutic challenges in modern medicine.